Cas no 1806234-63-8 (2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid is a fluorinated pyridine derivative with a multifunctional structure, offering versatility in synthetic chemistry applications. The presence of hydroxyl, methoxy, and trifluoromethoxy substituents enhances its reactivity, making it a valuable intermediate for pharmaceutical and agrochemical synthesis. The carboxylic acid moiety allows for further functionalization, enabling the formation of amides, esters, or other derivatives. Its trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly useful in the development of bioactive molecules, where its unique substitution pattern can influence binding affinity and selectivity. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid structure

1806234-63-8 structure

Product Name:2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

CAS No:1806234-63-8

MF:C₈H₆F₃NO₅

MW:253.13215303421

CID:4828720

Update Time:2025-05-19

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid
- Inchi： 1S/C8H6F3NO5/c1-16-4-2-3(7(14)15)12-6(13)5(4)17-8(9,10)11/h2H,1H3,(H,12,13)(H,14,15)
- InChI Key： CNSNDOFBSNLCOX-UHFFFAOYSA-N
- SMILES： FC(OC1C(NC(C(=O)O)=CC=1OC)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 423
XLogP3: 1
Topological Polar Surface Area: 84.9

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099680-1g	2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid	1806234-63-8	97%	1g	$1,534.70	2022-03-31

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

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3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

Additional information on 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid

2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by the CAS number 1806234-63-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with hydroxyl, methoxy, trifluoromethoxy, and carboxylic acid groups, each contributing uniquely to its chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of multiple electron-withdrawing groups, such as the trifluoromethoxy group, significantly influences the electronic properties of the molecule, making it a promising candidate for various biological assays. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that such derivatives exhibit potent anti-tumor activity by targeting specific signaling pathways involved in cancer cell proliferation.

The synthesis of 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. The introduction of the trifluoromethoxy group is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in catalytic methods and the use of microwave-assisted synthesis have streamlined the production process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. A study conducted by researchers at Stanford University revealed that it inhibits the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a lead compound for developing anti-cancer drugs with minimal side effects.

Beyond its pharmacological applications, 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid also exhibits interesting properties in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the synthesis of metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound is another area of active research. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its eco-toxicological profile and ensure its safe use in commercial products.

In conclusion, 2-Hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid represents a fascinating example of how structural complexity can lead to multifaceted functionality. With ongoing advancements in synthetic methodologies and biological screening techniques, this compound is poised to play a pivotal role in both academic research and industrial applications. As researchers continue to explore its potential, it is likely that new avenues for its utilization will emerge, further solidifying its importance in the chemical sciences.